4-[[(2,4-difluoroanilino)-sulfanylidenemethyl]hydrazo]-N-(3,4-dimethylphenyl)-4-oxobutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[(2,4-difluoroanilino)-sulfanylidenemethyl]hydrazo]-N-(3,4-dimethylphenyl)-4-oxobutanamide is an anilide.
Scientific Research Applications
Antibacterial and Anti-Enzymatic Activity
N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, synthesized from a similar framework, have demonstrated significant anti-bacterial potential against both gram-negative and gram-positive bacteria. These compounds also showed moderate inhibition of the α-chymotrypsin enzyme. In particular, a derivative exhibited marvelous activity compared to the standard ciprofloxacin against specific bacterial strains. These findings underscore the potential use of these compounds in antibacterial applications and enzyme inhibition studies (Siddiqui et al., 2014).
Anti-inflammatory, Antiproliferative, and Antibacterial Activities
(Z)-4-[2-(3,4-Difluorophenyl)hydrazono]-3-methyl-1H-pyrazol-5(4H)-one, a related compound, was synthesized and characterized, showing synergistic anti-inflammatory, antiproliferative, and antibacterial activities. This highlights the multifaceted biological activity of these compounds, making them of interest for further pharmacological studies (Mohan et al., 2018).
Antimicrobial Properties
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, showing suitability as antibacterial agents. The synthesis involved various active methylene compounds and derivatives, leading to the creation of compounds with high antimicrobial activities (Azab et al., 2013).
Structural Analysis
Studies have also focused on the crystal structure of related compounds, providing insights into the molecular configuration and potential interactions of these molecules. This structural analysis contributes to understanding the molecular basis of the observed biological activities (Cai et al., 2009).
Properties
Molecular Formula |
C19H20F2N4O2S |
---|---|
Molecular Weight |
406.5 g/mol |
IUPAC Name |
4-[2-[(2,4-difluorophenyl)carbamothioyl]hydrazinyl]-N-(3,4-dimethylphenyl)-4-oxobutanamide |
InChI |
InChI=1S/C19H20F2N4O2S/c1-11-3-5-14(9-12(11)2)22-17(26)7-8-18(27)24-25-19(28)23-16-6-4-13(20)10-15(16)21/h3-6,9-10H,7-8H2,1-2H3,(H,22,26)(H,24,27)(H2,23,25,28) |
InChI Key |
ISEJNKGTTUGAIX-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CCC(=O)NNC(=S)NC2=C(C=C(C=C2)F)F)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CCC(=O)NNC(=S)NC2=C(C=C(C=C2)F)F)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.